Cas no 51339-40-3 (3-bromo-5-nitrobenzoyl chloride)

3-Bromo-5-nitrobenzoyl chloride is a reactive aromatic acyl chloride derivative, primarily employed as a versatile intermediate in organic synthesis. Its key functional groups—a bromo substituent and a nitro group at the meta positions—enable selective electrophilic aromatic substitution and nucleophilic acyl substitution reactions. The compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and specialty polymers, where its electron-withdrawing groups enhance reactivity in coupling and condensation reactions. It exhibits high purity and stability under controlled conditions, ensuring consistent performance in synthetic applications. Proper handling is essential due to its moisture sensitivity and potential to release hydrogen chloride upon hydrolysis.

3-bromo-5-nitrobenzoyl chloride structure

51339-40-3 structure

Product Name:3-bromo-5-nitrobenzoyl chloride

CAS No:51339-40-3

MF:C₇H₃BrClNO₃

MW:264.460620164871

CID:2122999

PubChem ID:79018185

Update Time:2025-05-27

3-bromo-5-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-bromo-5-nitrobenzoyl chloride
- E97875
- ZFZCKJACMSJUOK-UHFFFAOYSA-N
- 51339-40-3
- 3-bromo-5-nitro-benzoyl chloride
- SCHEMBL1928079
- DB-339244
- 3-Bromo-5-nitrobenzoyl chloride, AldrichCPR
- 3-Bromo-5-nitrobenzoylchloride
- AKOS017552677
- Inchi： 1S/C7H3BrClNO3/c8-5-1-4(7(9)11)2-6(3-5)10(12)13/h1-3H
- InChI Key： ZFZCKJACMSJUOK-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)Cl)C=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 262.89848Da
Monoisotopic Mass: 262.89848Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 62.9Å²

3-bromo-5-nitrobenzoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013019380-1g	3-Bromo-5-nitrobenzoyl chloride	51339-40-3	97%	1g	$1504.90	2023-09-01

3-bromo-5-nitrobenzoyl chloride Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

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